molecular formula C13H9Cl2NO B1463283 2-(2,3-Dichlorobenzoyl)-5-methylpyridine CAS No. 1187164-76-6

2-(2,3-Dichlorobenzoyl)-5-methylpyridine

Cat. No. B1463283
CAS RN: 1187164-76-6
M. Wt: 266.12 g/mol
InChI Key: FSLOLUUJKOMRKX-UHFFFAOYSA-N
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Description

2-(2,3-Dichlorobenzoyl)-5-methylpyridine is a chemical compound. It is related to 2,3-dichlorobenzoic acid, which is an intermediate of the lamotrigine drug substance . Lamotrigine is a medication used in the treatment of epilepsy and bipolar disorder.


Synthesis Analysis

The synthesis of related compounds has been studied. For example, a gradient reversed-phase liquid chromatography method has been developed for the separation and determination of 2,3-dichlorobenzoic acid and its regio isomers . This method was used for quality assurance and monitoring the synthetic reactions involved in the process development of lamotrigine . Another study reported a similar method for the separation and determination of 2,3-dichlorobenzoyl cyanide and its regio isomers, which is an intermediate of lamotrigine .


Molecular Structure Analysis

The molecular formula of 2,3-dichlorobenzoyl chloride, a related compound, is C7H3Cl3O . Its average mass is 209.457 Da and its monoisotopic mass is 207.924942 Da .


Chemical Reactions Analysis

The chemical reactions involving 2,3-dichlorobenzoic acid and its associated regio isomers have been analyzed using a validated liquid chromatography method . This method was used to monitor the synthetic reactions involved in the process development of lamotrigine .

Scientific Research Applications

Synthesis and Antitumor Activity

A study conducted by Grivsky et al. (1980) focused on the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a compound related to 2-(2,3-Dichlorobenzoyl)-5-methylpyridine. This compound demonstrated potent inhibitory effects on mammalian dihydrofolate reductase and showed significant activity against Walker 256 carcinosarcoma in rats, highlighting its potential in antitumor applications (Grivsky et al., 1980).

Preparation and Purification for Pharmaceutical Use

Su Li (2005) explored the extraction and purification of 2-Chloro-5-trichloromethylpyridine, which is closely related to the chemical . This research is pertinent for the manufacturing of medicines and pesticides, emphasizing the compound's significance in pharmaceutical and agricultural sectors (Su Li, 2005).

Photodimerization Research

Taylor and Kan (1963) investigated the photodimerization of 2-aminopyridines, including compounds structurally similar to this compound. This study sheds light on the unique chemical properties and potential applications of these compounds in fields like photochemistry and molecular synthesis (Taylor & Kan, 1963).

Development of Pesticides

Yang Yi (2005) discussed the synthesis routes of various 3-methylpyridine derivatives, including compounds related to this compound. The application of these derivatives as intermediates in pesticide development was highlighted, indicating the compound's relevance in the development of new agricultural chemicals (Yang Yi, 2005).

Safety and Hazards

While specific safety and hazard information for 2-(2,3-Dichlorobenzoyl)-5-methylpyridine is not available, related compounds such as 2,3-dichlorobenzoyl chloride are known to be hazardous. They can cause skin burns and eye damage . It is recommended to avoid breathing mist, gas, or vapors, avoid contact with skin and eyes, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .

properties

IUPAC Name

(2,3-dichlorophenyl)-(5-methylpyridin-2-yl)methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H9Cl2NO/c1-8-5-6-11(16-7-8)13(17)9-3-2-4-10(14)12(9)15/h2-7H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSLOLUUJKOMRKX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C=C1)C(=O)C2=C(C(=CC=C2)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H9Cl2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID301222476
Record name (2,3-Dichlorophenyl)(5-methyl-2-pyridinyl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301222476
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

266.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1187164-76-6
Record name (2,3-Dichlorophenyl)(5-methyl-2-pyridinyl)methanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1187164-76-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (2,3-Dichlorophenyl)(5-methyl-2-pyridinyl)methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID301222476
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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